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Executive Summary
The Standard Model of particle physics, despite its remarkable success, leaves several

fundamental questions unanswered, including the nature of dark matter, the origin of matter-

antimatter asymmetry, and the hierarchy problem. The Large Hadron Collider (LHC) addressed

some of these by discovering the Higgs boson, but has not yet revealed physics beyond the

Standard Model.[1][2] A next-generation 100 TeV proton-proton collider, such as the proposed

Future Circular Collider (FCC-hh), represents a transformative leap in energy and luminosity,

providing the necessary power to probe these profound mysteries.[3][4][5] This machine would

be both a "discovery machine" and a precision instrument.[6] Its primary scientific motivations

are to perform high-precision studies of the Higgs boson, including the first direct measurement

of its self-coupling, to conduct a comprehensive search for the particles that constitute dark

matter, to explore new physics paradigms such as supersymmetry and extra dimensions at

unprecedented mass scales, and to test the fundamental structure of the Standard Model at

the highest achievable energies.[4][7][8][9] The technological advancements required for such

a collider in areas like high-field magnets, detector technology, and large-scale data analysis

will also drive innovation across numerous scientific and industrial domains.
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Introduction: The Horizon Beyond the Standard
Model
The Standard Model of particle physics is one of the most successful scientific theories ever

conceived, describing the fundamental particles and their interactions with stunning accuracy.

Its crowning achievement was the discovery of the Higgs boson at the LHC in 2012, confirming

the mechanism by which elementary particles acquire mass.[10][11] However, the Standard

Model is incomplete. It does not account for gravity, the existence of dark matter which

constitutes the vast majority of matter in the universe, the observed imbalance between matter

and antimatter, or the masses of neutrinos.[4][7] Furthermore, it suffers from a theoretical

inconsistency known as the hierarchy problem: the mass of the Higgs boson is exquisitely

sensitive to quantum corrections that should, in theory, make it orders of magnitude heavier.

[12]

The LHC has thoroughly explored the TeV scale, finding the Higgs boson but, so far, no other

new particles.[2][10] This has pushed the energy frontier for new physics to higher scales. A

100 TeV collider is the logical next step, increasing the center-of-mass energy by a factor of

seven compared to the LHC, which will open up a new, uncharted territory for exploration and

has the potential to revolutionize our understanding of the universe.[5][9]

The 100 TeV Proton Collider: A New Frontier
The leading proposal for a next-generation proton-proton collider is the Future Circular Collider

(FCC-hh), envisioned as the successor to the LHC at CERN.[3][4][7] It would be housed in a

new tunnel of approximately 100 kilometers in circumference and is designed to collide protons

at a center-of-mass energy of 100 TeV.[3][5][13] This leap in energy, combined with a

significant increase in luminosity (the number of collisions per unit area per unit time), would

dramatically enhance the production rates of known particles and the discovery reach for new,

heavy particles.[9]
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Parameter LHC (Run 2)
High-Luminosity

LHC (HL-LHC)

100 TeV Collider

(FCC-hh)

Center-of-Mass

Energy (p-p)
13 TeV 14 TeV 100 TeV

Peak Luminosity

(cm⁻²s⁻¹)
~2 x 10³⁴ 5-7.5 x 10³⁴ up to 3 x 10³⁵

Integrated Luminosity

(ab⁻¹)
~0.15 3-4 ~30

Higgs Bosons

Produced (per year)
~Millions ~Tens of Millions ~Billions

Top Quarks Produced

(per year)
~Hundreds of Millions ~Billions ~Trillions

Table 1: Comparison of key parameters for the LHC, its high-luminosity upgrade (HL-LHC), and

a future 100 TeV proton collider like the FCC-hh. Data sourced from various CERN and FCC

study documents.[5][9][14]

Core Scientific Objectives
The Higgs Boson: A Unique Window to New Physics
The discovery of the Higgs boson opened a new avenue of research.[13] While the LHC has

begun to characterize its properties, a 100 TeV collider would be a true "Higgs factory,"

producing billions of Higgs bosons and allowing for ultra-precise measurements of its couplings

to other particles.[9][15] Deviations from the Standard Model predictions for these couplings

would be a clear sign of new physics.

The most crucial and unique measurement for a 100 TeV collider is the determination of the

Higgs boson's self-coupling. This is achieved by observing the rare process of Higgs pair

production (di-Higgs). Measuring the self-coupling allows for the reconstruction of the Higgs

potential, which is central to understanding the stability of the vacuum in our universe and the

nature of the electroweak phase transition in the early universe.[6][8][16] A 100 TeV collider is

the only proposed facility that can measure the Higgs self-coupling with the necessary

precision (projected to be around 3-5%).[6]
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Higgs Coupling

Measurement
HL-LHC Precision (%)

100 TeV Collider Precision

(%)

H → γγ ~4 ~0.5

H → WW ~4 ~0.5

H → ZZ ~4 ~0.5

H → bb ~7 ~1

H → ττ ~5 ~0.7

H → μμ ~20 ~1

Higgs Self-Coupling (HH) ~50 ~3-5

Table 2: Projected precision for key Higgs boson coupling measurements at the High-

Luminosity LHC and a 100 TeV collider. The dramatic improvement highlights the power of the

future machine for precision physics.[6][14]

The primary method to access the Higgs self-coupling is through the measurement of di-Higgs

(HH) production.

Production: At a proton collider, the dominant production mode is gluon-gluon fusion (gg →

HH). This process involves two types of Feynman diagrams: one where two gluons produce

a virtual Higgs which then splits into two real Higgs bosons (the "triangle" diagram, sensitive

to the self-coupling), and another set involving a top-quark loop (the "box" diagrams).

Decay Channels: The two Higgs bosons decay almost instantaneously. The experiment must

search for the decay products. Common channels include decays to two b-quarks and two

photons (bbγγ), four b-quarks (4b), or two b-quarks and two tau leptons (bbττ).

Reconstruction and Signal Extraction: The experimental challenge is to reconstruct the

decay products and distinguish the very rare di-Higgs signal from enormous backgrounds.

This involves precise tracking of charged particles, calorimetric measurement of particle

energies, and sophisticated algorithms to identify b-quark jets and photons.
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Measurement: By measuring the rate of di-Higgs events and comparing it to the Standard

Model prediction, physicists can extract the value of the Higgs self-coupling.
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Diagram of gluon-fusion to di-Higgs (HH) production, decaying to bbγγ.

The Nature of Dark Matter
The identity of dark matter is one of the most significant puzzles in modern physics.[17] A

leading hypothesis is that dark matter consists of Weakly Interacting Massive Particles

(WIMPs).[8] These particles, if they exist, could be produced in high-energy collisions at a 100

TeV collider. The unprecedented energy of the collider would allow it to probe the entire mass

range where WIMPs are expected to exist as thermal relics from the early universe, providing a

definitive test of this paradigm.[6][16]
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Since dark matter particles do not interact with the detector, their production can only be

inferred by detecting an imbalance in the energy and momentum of the visible particles

produced in a collision.

Production: A pair of dark matter particles (χχ) is produced from the quark-antiquark or gluon-

gluon initial state. To be observable, this invisible system must recoil against a visible

particle, such as a high-energy jet of particles (a "mono-jet") or a photon (a "mono-photon").

Signature: The key signature is a large amount of "missing transverse energy" (MET). In the

plane perpendicular to the colliding beams, the initial momentum is zero. Therefore, the

vector sum of the momenta of all visible final-state particles should also be zero. If a

significant momentum imbalance is detected, it implies the presence of invisible particles that

have escaped the detector.

Detection: The experiment searches for events with a single, high-momentum jet or photon

and a large amount of MET.

Backgrounds: The main challenge is to distinguish this signal from Standard Model

processes that can produce similar signatures, such as the production of a Z boson that

decays to neutrinos (which are also invisible). This requires a precise understanding and

modeling of all possible background sources.
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Dark Matter Search Workflow

Proton-Proton Collision
(100 TeV)

Particle Production
(e.g., q q̄ → g + χ χ)

Detector Interaction

Event Reconstruction

Event Selection
(e.g., High-pT Jet + Large MET)

Compare Data to Background

Background Estimation
(from SM processes, e.g., Z+jets)

Result: Excess (Discovery) or
Agreement (Exclusion Limit)
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Standard Model Particles

Supersymmetric Partners (Sparticles)

Quark (fermion)

Squark (boson)

SUSY
Transformation

Lepton (fermion)

Slepton (boson)

SUSY
Transformation

Gluon (boson)

Gluino (fermion)

SUSY
Transformation

Higgs (boson)

Higgsino (fermion)

SUSY
Transformation
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Experimental Workflow

1. Proton Beams Collide

2. Particle Production & Decay

3. Particle Detection
(Tracking, Calorimetry, Muon Systems)

4. Trigger System
(Selects ~0.01% of interesting events)

5. Data Acquisition & Storage

6. Event Reconstruction
(Software algorithms build physics objects)

7. Physics Analysis
(Compare data to theory, search for new phenomena)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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